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Compound of Interest

Compound Name: Psb-KD107

Cat. No.: B10794380 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Psb-KD107 is a potent and selective non-lipid agonist for the G protein-coupled receptor

GPR18, an orphan receptor that has garnered interest as a therapeutic target.[1][2][3] With a

molecular formula of C₂₀H₂₂N₆O₂ and a molecular weight of approximately 378.44 g/mol , Psb-
KD107 is supplied as a crystalline solid.[1][4] Proper dissolution is a critical first step for any in

vitro or in vivo experiment to ensure accurate, reproducible, and meaningful results. Like many

small molecule inhibitors and agonists, Psb-KD107 exhibits poor solubility in aqueous

solutions, necessitating the use of organic solvents to prepare stock solutions. This document

provides detailed protocols and recommendations for dissolving and handling Psb-KD107.

Recommended Solvents and Solubility Data
Psb-KD107 is soluble in organic solvents and sparingly soluble in aqueous buffers. The

primary recommended solvents for creating high-concentration stock solutions are Dimethyl

Sulfoxide (DMSO) and Dimethyl Formamide (DMF). For experiments in aqueous media, a

serial dilution from a concentrated organic stock solution is the standard procedure.

Table 1: Quantitative Solubility of Psb-KD107
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Solvent/Vehicle Concentration
Approximate
Molarity

Notes

DMSO ~2 mg/mL ~5.28 mM
Use high-purity,

anhydrous grade.

DMF ~2 mg/mL ~5.28 mM Purge with inert gas.

1:4 DMSO:PBS (pH

7.2)
~0.2 mg/mL ~0.53 mM

Prepared by diluting a

DMSO stock.

DMSO 10 mM 10 mM
A readily achievable

stock concentration.

Note: Molarity calculated using a molecular weight of 378.44 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM High-Concentration
Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, which can be stored

for long periods and used to make fresh working solutions.

Materials:

Psb-KD107 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Sonicator (optional)

Procedure:
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Weighing the Compound: Carefully weigh the desired amount of solid Psb-KD107 powder.

For example, to make 1 mL of a 10 mM stock solution, weigh out 3.78 mg of Psb-KD107.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

compound. To prepare a 10 mM solution with 3.78 mg of Psb-KD107, add 1 mL of DMSO.

Dissolution:

Tightly cap the vial and vortex vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure no solid particles remain.

If the compound does not fully dissolve, briefly sonicate the solution in a water bath for 5-

10 minutes or gently warm the solution to 37°C.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability. The solid compound is stable

for at least four years when stored at -20°C.

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock
This protocol details the dilution of the concentrated DMSO stock into an aqueous buffer for

immediate use in cellular or biochemical assays.

Materials:

10 mM Psb-KD107 stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile dilution tubes

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM Psb-KD107 stock solution at room

temperature.

Serial Dilution (Recommended): To prevent precipitation, it is best to perform an intermediate

dilution of the stock in DMSO before the final dilution into the aqueous buffer.

Final Dilution: Add the required volume of the DMSO stock (or intermediate dilution) to the

aqueous buffer. For example, to make 1 mL of a 10 µM working solution, add 1 µL of the 10

mM stock solution to 999 µL of the aqueous buffer.

Mixing: Immediately after adding the DMSO stock to the aqueous buffer, mix the solution

thoroughly by gentle vortexing or by inverting the tube several times.

Final DMSO Concentration: Ensure the final concentration of DMSO in the assay is low

(typically ≤0.5%) to avoid solvent-induced artifacts or toxicity. Always include a vehicle

control (aqueous buffer with the same final DMSO concentration) in your experiments.

Stability: Aqueous solutions of Psb-KD107 are not recommended for storage for more than

one day. Prepare fresh working solutions for each experiment.

Visualization of Experimental Workflow
The following diagram outlines the general workflow for preparing Psb-KD107 solutions.
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Caption: Workflow for preparing Psb-KD107 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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